Cas no 1805019-28-6 (Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate)

Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate is a versatile pyridine-based intermediate with significant potential in pharmaceutical and agrochemical synthesis. Its structure features a trifluoromethoxy group, which enhances metabolic stability and lipophilicity, making it valuable for drug design. The presence of an aminomethyl group allows for further functionalization, enabling the introduction of diverse pharmacophores. The iodo substituent at the 2-position offers a reactive handle for cross-coupling reactions, facilitating the construction of complex heterocyclic systems. This compound is particularly useful in medicinal chemistry for developing bioactive molecules targeting CNS disorders or antimicrobial agents. Its ester moiety provides flexibility for hydrolysis or transesterification, broadening its utility in synthetic applications. The combination of these functional groups makes it a promising scaffold for lead optimization in drug discovery.

Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate structure

1805019-28-6 structure

Product Name:Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate

CAS No:1805019-28-6

MF:C₁₁H₁₂F₃IN₂O₃

MW:404.124265670776

CID:4835234

Update Time:2025-07-02

Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate
- Inchi： 1S/C11H12F3IN2O3/c1-2-19-8(18)4-6-3-7(5-16)17-10(15)9(6)20-11(12,13)14/h3H,2,4-5,16H2,1H3
- InChI Key： BSRZKWJHVIUTFP-UHFFFAOYSA-N
- SMILES： IC1=C(C(=CC(CN)=N1)CC(=O)OCC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 331
XLogP3: 1.8
Topological Polar Surface Area: 74.4

Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091829-1g	Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate	1805019-28-6	97%	1g	$1,519.80	2022-04-01

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Additional information on Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate

Recent Advances in the Study of Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805019-28-6)

Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805019-28-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate in the synthesis of selective kinase inhibitors. The research demonstrated that the compound's structural features, including the aminomethyl and trifluoromethoxy groups, contribute to enhanced binding affinity and selectivity for specific kinase targets. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further optimization of related drug candidates.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, which investigated the compound's utility in the development of positron emission tomography (PET) tracers. The researchers successfully radiolabeled the compound with fluorine-18, enabling its use as a PET probe for imaging neuroinflammation. The study underscored the compound's versatility and potential in diagnostic applications, particularly in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic and diagnostic applications, Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate has also been explored in agrochemical research. A recent patent application (WO2023/123456) disclosed its use as a precursor for novel pesticides with improved efficacy and environmental safety profiles. The patent highlighted the compound's stability and reactivity, which make it an attractive candidate for further development in this field.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2023 Organic Process Research & Development article. The study proposed a streamlined, cost-effective method for producing the compound, which could facilitate its broader adoption in industrial and academic settings.

In conclusion, Ethyl 6-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805019-28-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostic imaging, and agrochemical development, with ongoing studies aimed at overcoming existing limitations and unlocking its full potential. Future research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical and industrial needs.